molecular formula C7H15NO B3151201 3,3-Dimethyl-1-(methylamino)butan-2-one CAS No. 70591-89-8

3,3-Dimethyl-1-(methylamino)butan-2-one

Cat. No. B3151201
CAS RN: 70591-89-8
M. Wt: 129.2 g/mol
InChI Key: LNRRSAKKUZXZDX-UHFFFAOYSA-N
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Description

3,3-Dimethyl-1-(methylamino)butan-2-one is an organic compound with the molecular formula C7H15NO . It has a molecular weight of 131.22 . The compound is typically stored at 4 degrees Celsius and is usually in powder form .


Molecular Structure Analysis

The InChI code for 3,3-Dimethyl-1-(methylamino)butan-2-one is 1S/C7H17NO/c1-7(2,3)6(9)5-8-4/h6,8-9H,5H2,1-4H3 . This indicates that the compound has a complex structure with multiple functional groups.


Physical And Chemical Properties Analysis

3,3-Dimethyl-1-(methylamino)butan-2-one is a powder at room temperature . It has a molecular weight of 131.22 and is typically stored at 4 degrees Celsius .

Scientific Research Applications

Plant Growth Regulators

“3,3-Dimethyl-1-(methylamino)butan-2-one” has been used in the synthesis of novel triazole compounds, which have shown significant plant growth regulatory activity . One of these compounds, CGR3, has shown promising results in promoting root length not only for mungbean, but also for wheat .

Hormonal Influence

The compound CGR3, derived from “3,3-Dimethyl-1-(methylamino)butan-2-one”, has been found to influence the levels of endogenous hormones in mungbean roots . The most notable effect was the increase of Indole-3-acetic acid (IAA), being 4.9 times greater than that of the control at the 96th hour after treatment .

Root Growth Stimulant

CGR3, synthesized from “3,3-Dimethyl-1-(methylamino)butan-2-one”, could be applied as a new agrochemical, functioning as a root growth stimulant . It promotes primary root length and plays an important role in controlling the primary root development .

Agrochemical Applications

The derivatives of “3,3-Dimethyl-1-(methylamino)butan-2-one”, such as CGR3, could be applied as new agrochemicals . These compounds can be used to enhance the growth and development of various plants .

Enzyme and Receptor Binding

The unique structure of the triazole ring in the derivatives of “3,3-Dimethyl-1-(methylamino)butan-2-one” makes these compounds easily bind with a variety of enzymes and receptors in biological systems . This property allows these compounds to show broad biological activities both in agrichemistry and pharmacological chemistry .

Synthesis of Bioactive Natural Molecules

“3,3-Dimethyl-1-(methylamino)butan-2-one” can be used as a basic structure to obtain different substituted analogues . These analogues may enhance their activity by comparison to initial materials . The structure-activity relationships established for different series of compounds can serve as a starting point for the synthesis of new compounds possessing optimal biological activity .

Safety and Hazards

The compound is classified as dangerous, with hazard statements including H302, H315, H318, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

3,3-dimethyl-1-(methylamino)butan-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H15NO/c1-7(2,3)6(9)5-8-4/h8H,5H2,1-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LNRRSAKKUZXZDX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C(=O)CNC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H15NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701278964
Record name 3,3-Dimethyl-1-(methylamino)-2-butanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701278964
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

129.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

70591-89-8
Record name 3,3-Dimethyl-1-(methylamino)-2-butanone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=70591-89-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3,3-Dimethyl-1-(methylamino)-2-butanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701278964
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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